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Compound of Interest

Compound Name: Aureothricin

Cat. No.: B1665326 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract

Aureothricin is a dithiolopyrrolone antibiotic isolated from Streptomyces species, known for its

broad-spectrum antimicrobial activity.[1] It also functions as an inhibitor of angiogenesis and

RNA polymerase.[2] Accurate and reproducible experimental results depend on the correct

preparation and storage of aureothricin stock solutions. Improper handling can lead to

degradation of the compound, reduced activity, and inconsistent results. This document

provides a detailed protocol for the preparation and storage of aureothricin stock solutions to

ensure stability and efficacy.

Aureothricin Properties
Aureothricin is a light yellow to yellow solid compound.[1] Key chemical and physical

properties are summarized below.
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Property Value Reference

Molecular Formula C₉H₁₀N₂O₂S₂ [1][2]

Molecular Weight 242.32 g/mol [1][2]

CAS Number 574-95-8 [1]

Appearance Light yellow to yellow solid [1]

Purity ≥98% [3]

Quantitative Data Summary
Table 2.1: Solubility

Solvent Concentration Method Notes

DMSO 1 mg/mL (4.13 mM)

Requires sonication and

warming. Use of newly

opened, hygroscopic DMSO is

recommended as it

significantly impacts solubility.

[1]

Table 2.2: Storage Conditions
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Form
Storage
Temperature

Duration Important Notes

Powder -20°C 3 years
Keep tightly sealed.[1]

[4]

4°C 2 years Keep tightly sealed.[1]

<-15°C Not specified Protect from light.[5]

Stock Solution (in

DMSO)
-80°C 6 months

Recommended

method. Aliquot to

avoid repeated freeze-

thaw cycles.[1][4]

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

Experimental Protocols
Required Materials and Equipment

Aureothricin powder (CAS 574-95-8)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Sterile pipette tips and micropipettes

Vortex mixer

Ultrasonic water bath

Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat
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Protocol: Aureothricin Stock Solution Preparation (1
mg/mL)
Safety Precaution: Aureothricin is toxic.[5] Handle with care, avoiding inhalation and contact

with skin and eyes.[4] Perform all steps in a well-ventilated area or a chemical fume hood.

Equilibration: Allow the aureothricin powder vial to equilibrate to room temperature for at

least 60 minutes before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of aureothricin powder (e.g., 1 mg).

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the tube

containing the aureothricin powder. To prepare a 1 mg/mL solution, add 1 mL of DMSO for

every 1 mg of aureothricin.

Dissolution:

Vortex the tube for 30 seconds to mix.

Place the tube in an ultrasonic water bath and sonicate to aid dissolution.[1]

Gentle warming may also be required to fully dissolve the compound.[1] Visually inspect

the solution to ensure no solid particles remain.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into single-use aliquots in sterile, tightly sealed cryovials or microcentrifuge tubes.[1]

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

preparation date.
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Figure 1. Experimental workflow for preparing an aureothricin stock solution.
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Protocol: Storage and Handling
Long-Term Storage: For maximum stability, store the prepared aliquots at -80°C for up to 6

months.[1] For shorter periods, storage at -20°C for up to 1 month is acceptable.[1]

Light Protection: Protect the stock solution from light, especially during storage.[5]

Usage: When ready to use, remove a single aliquot from the freezer and allow it to thaw

completely at room temperature. Vortex gently before diluting into your experimental

medium.

Avoid Refreezing: Do not refreeze any unused portion of a thawed aliquot. Solutions should

ideally be made and used on the same day. Discard any remaining solution.

Powder Storage
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Notes:
- Aliquot to avoid freeze-thaw cycles.

- Protect from light.
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Figure 2. Logical diagram of storage conditions for aureothricin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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